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Introduction
Bromic acid (HBrO₃), a halogen oxoacid, serves as a potent oxidizing agent in various

inorganic chemical syntheses.[1][2] Although it exists only in aqueous solution, its reactivity

makes it a valuable reagent for the preparation of metal bromates and for its role in complex

oscillating chemical reactions. This technical guide provides an in-depth overview of the

properties, synthesis, and key applications of bromic acid in inorganic chemistry, with a focus

on quantitative data, experimental protocols, and reaction mechanisms.

Properties of Bromic Acid
Bromic acid is a colorless solution that turns yellow at room temperature due to its

decomposition into bromine.[2] It is a strong acid with a pKa of approximately -2, meaning it

dissociates completely in water to form hydronium and bromate ions.[1][3]
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Property Value Reference

Molecular Formula HBrO₃ [1]

Molar Mass 128.91 g/mol [1]

pKa ~ -2 [1][3]

Appearance
Colorless aqueous solution,

turns yellow on decomposition
[2]

Standard Reduction Potential

(BrO₃⁻ + 6H⁺ + 6e⁻ → Br⁻ +

3H₂O)

+1.42 V [4]

Standard Reduction Potential

(2BrO₃⁻ + 12H⁺ + 10e⁻ → Br₂

+ 6H₂O)

+1.513 V [5]

Synthesis of Bromic Acid
The most common laboratory method for the preparation of bromic acid involves the reaction

of barium bromate with sulfuric acid.[6] The insoluble barium sulfate precipitate is removed by

filtration, leaving an aqueous solution of bromic acid.

Experimental Protocol: Preparation of Bromic Acid from
Barium Bromate
Materials:

Barium bromate (Ba(BrO₃)₂)

Dilute Sulfuric acid (H₂SO₄)

Distilled water

Filter paper and funnel

Beaker and stirring rod
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Procedure:

A carefully calculated amount of barium bromate is dissolved in warm distilled water.

A stoichiometric amount of dilute sulfuric acid is slowly added to the barium bromate solution

while stirring continuously.

A white precipitate of barium sulfate will form.

The mixture is allowed to cool, and the precipitate is separated by filtration.

The resulting filtrate is an aqueous solution of bromic acid.

The concentration of the prepared bromic acid can be determined by titration.

Note: This is a general procedure. Precise quantities and concentrations should be determined

based on the desired concentration of the final bromic acid solution.

Barium Bromate
(Ba(BrO₃)₂)

Reaction in
Aqueous Solution

Sulfuric Acid
(H₂SO₄)

Bromic Acid
(HBrO₃)

Barium Sulfate
(BaSO₄ precipitate)

Click to download full resolution via product page

Diagram 1: Synthesis of Bromic Acid.

Applications in Inorganic Synthesis
Synthesis of Metal Bromates
Bromic acid is a key reagent in the synthesis of various metal bromates. These reactions

typically involve the neutralization of bromic acid with a corresponding metal hydroxide,

carbonate, or oxide.

General Reaction with Hydroxides: M(OH)n + nHBrO₃ → M(BrO₃)n + nH₂O
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General Reaction with Carbonates: M₂(CO₃)n + 2nHBrO₃ → 2M(BrO₃)n + nH₂O + nCO₂

Materials:

Bromic acid (HBrO₃) solution

Sodium hydroxide (NaOH) solution

Beaker

Stirring rod

Heating plate (optional)

Procedure:

In a well-ventilated area, a measured amount of bromic acid solution is placed in a beaker.

Slowly, and with constant stirring, a stoichiometric amount of sodium hydroxide solution is

added to the bromic acid.[7]

The reaction is exothermic, and cooling may be necessary to control the temperature.

After the addition is complete, the solution is stirred for a short period to ensure the reaction

goes to completion.

The resulting solution of sodium bromate can be concentrated by gentle heating to induce

crystallization.

The crystals are then collected by filtration and can be purified by recrystallization.[7]

Bromic Acid as an Oxidizing Agent
Bromic acid is a powerful oxidizing agent, capable of oxidizing various metal and non-metal

ions. The oxidizing strength of bromic acid is highly dependent on the pH of the solution.

An early study by Hendrixson (1906) investigated the reaction of bromic acid with several

metals. While the quantitative data is historical, it provides a qualitative understanding of its

reactivity.
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Metal Observation

Zinc (Zn) Dissolves without evolution of hydrogen.

Aluminum (Al)
Dissolves with the evolution of some hydrogen

gas.

Iron (Fe) Rapidly dissolves to form ferric (Fe³⁺) ions.

Copper (Cu) Dissolves readily.

Tin (Sn) Dissolves slowly.

Silver (Ag)
Oxidized slowly, forming insoluble silver bromide

and bromate.

Cadmium (Cd) Dissolves slowly without evolution of hydrogen.

Note: The original paper provides amounts of reactants and products, but modern analytical

techniques would be required for precise yield determination.

The Belousov-Zhabotinsky Reaction
The Belousov-Zhabotinsky (BZ) reaction is a classic example of a nonlinear oscillating

chemical reaction, where the color of the solution periodically changes.[8][9] Bromic acid (or a

bromate salt in acidic solution) is a key component of the BZ reaction, acting as the primary

oxidizing agent.[10] The overall reaction involves the oxidation of an organic substrate, typically

malonic acid, by bromate, catalyzed by a metal ion such as cerium or ferroin.[3]

The mechanism of the BZ reaction is highly complex, involving numerous intermediate steps

and feedback loops. A simplified model, known as the FKN mechanism (Field, Kőrös, and

Noyes), breaks the reaction down into three main processes:

Process A: Consumption of bromide ions, which inhibit the autocatalytic step.

Process B: The autocatalytic production of bromous acid (HBrO₂).

Process C: The reduction of the catalyst and regeneration of bromide ions.
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Process A: Bromide Consumption Process B: AutocatalysisProcess C: Bromide Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1214919/docs?utm_src=pdf-body-img#the-role-of-bromic-acid-in-inorganic-chemical-synthesis-a-technical-guide
https://www.benchchem.com/product/b1214919?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. "Chemical pendulum" experiment | MEL Chemistry [melscience.com]

4. SSERC | Rates of reaction (acid-carbonate) – data [sserc.org.uk]

5. CN1354125A - Production method of sodium bromide, sodium bromate, potassium
bromide and potassium bromate by using bromide and alkali - Google Patents
[patents.google.com]

6. academic.oup.com [academic.oup.com]

7. bloomtechz.com [bloomtechz.com]

8. Belousov–Zhabotinsky reaction - Wikipedia [en.wikipedia.org]

9. Belousov-Zhabotinsky reaction - Scholarpedia [scholarpedia.org]

10. Sodium bromate - Sciencemadness Wiki [sciencemadness.org]

To cite this document: BenchChem. [The Role of Bromic Acid in Inorganic Chemical
Synthesis: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214919/docs#the-role-of-bromic-acid-in-inorganic-
chemical-synthesis-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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